24R-Calcipotriol
24R-Calcipotriol
Brand Name:
Vulcanchem
CAS No.:
112827-99-3
VCID:
VC0196315
InChI:
InChI=1S/C27H40O3/c1-17(6-13-25(29)20-8-9-20)23-11-12-24-19(5-4-14-27(23,24)3)7-10-21-15-22(28)16-26(30)18(21)2/h6-7,10,13,17,20,22-26,28-30H,2,4-5,8-9,11-12,14-16H2,1,3H3/b13-6+,19-7+,21-10-/t17-,22-,23-,24+,25+,26+,27-/m1/s1
SMILES:
CC(C=CC(C1CC1)O)C2CCC3C2(CCCC3=CC=C4CC(CC(C4=C)O)O)C
Molecular Formula:
C27H40O3
Molecular Weight:
412.6 g/mol
24R-Calcipotriol
CAS No.: 112827-99-3
VCID: VC0196315
Molecular Formula: C27H40O3
Molecular Weight: 412.6 g/mol
Purity: > 95%
* For research use only. Not for human or veterinary use.
| CAS No. | 112827-99-3 |
|---|---|
| Product Name | 24R-Calcipotriol |
| Molecular Formula | C27H40O3 |
| Molecular Weight | 412.6 g/mol |
| IUPAC Name | (1R,3S,5Z)-5-[(2E)-2-[(1R,3aS,7aR)-1-[(E,2R,5R)-5-cyclopropyl-5-hydroxypent-3-en-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexane-1,3-diol |
| Standard InChI | InChI=1S/C27H40O3/c1-17(6-13-25(29)20-8-9-20)23-11-12-24-19(5-4-14-27(23,24)3)7-10-21-15-22(28)16-26(30)18(21)2/h6-7,10,13,17,20,22-26,28-30H,2,4-5,8-9,11-12,14-16H2,1,3H3/b13-6+,19-7+,21-10-/t17-,22-,23-,24+,25+,26+,27-/m1/s1 |
| Standard InChIKey | LWQQLNNNIPYSNX-CIJZWTHJSA-N |
| SMILES | CC(C=CC(C1CC1)O)C2CCC3C2(CCCC3=CC=C4CC(CC(C4=C)O)O)C |
| Canonical SMILES | CC(C=CC(C1CC1)O)C2CCC3C2(CCCC3=CC=C4CC(CC(C4=C)O)O)C |
| Purity | > 95% |
| Synonyms | (E)-5-((E)-2-(1-((E)yl)-7a-methylhexahydro-1H-inden-4(2H)-ylidene)ethylidene)-4-methyldiol; 24R-Calcipotriol; 24-Epi-Calcipotriol. - See more at: http://www.clearsynth.com/en/CSO31161.html#sthash.dUpnLu8x.dpuf |
| PubChem Compound | 9547353 |
| Last Modified | Aug 15 2023 |
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